methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate
Overview
Description
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate, also known as M2APCC, is an organic compound consisting of a cyclopropane ring with an aminophenyl substituent and a carboxylate group. It is a colorless, slightly water-soluble solid that has a variety of applications in scientific research. M2APCC is synthesized through a two-step process involving a Grignard reaction and an oxidation reaction. It is used in a variety of research applications, including biochemical and physiological studies, as well as laboratory experiments.
Scientific Research Applications
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate has a variety of applications in scientific research. It is used as a tool to study the structure and function of proteins, as well as to study enzyme kinetics. It is also used to study the effects of drugs on biochemical and physiological processes. In addition, it is used to study the effects of drugs on the nervous system and to study the effects of drugs on the cardiovascular system.
Mechanism of Action
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate acts as an inhibitor of enzymes. It binds to the active site of an enzyme, blocking the substrate from binding and preventing the enzyme from catalyzing its reaction. In addition, methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate can also bind to other proteins, such as receptors, and modulate their activity.
Biochemical and Physiological Effects
methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate has a variety of effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, it has been shown to inhibit the activity of enzymes involved in the metabolism of nutrients, such as fatty acid synthase. It has also been shown to inhibit the activity of proteins involved in signal transduction, such as G-protein coupled receptors.
Advantages and Limitations for Lab Experiments
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate has several advantages for use in laboratory experiments. It is easy to synthesize, has a low cost, and is stable in aqueous solutions. In addition, it is non-toxic and has a low risk of side effects. However, there are some limitations to its use. It is not very soluble in water, and its solubility can be further reduced in the presence of other compounds. In addition, it is not very stable in organic solvents.
Future Directions
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate has a variety of potential future applications. It could be used to study the effects of drugs on other biochemical and physiological processes, such as calcium homeostasis. In addition, it could be used to study the effects of drugs on the immune system and to study the effects of drugs on the endocrine system. It could also be used to study the effects of drugs on the development and progression of diseases, such as cancer. Finally, it could be used to develop new drugs and to develop new therapeutic approaches for treating diseases.
Synthesis Methods
Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate is synthesized through a two-step process. In the first step, a Grignard reaction is used to form a Grignard reagent from 3-aminophenylmagnesium bromide and cyclopropane. In the second step, the Grignard reagent is oxidized with hydrogen peroxide to form methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate. The overall reaction is shown below:
3-Aminophenylmagnesium bromide + cyclopropane → Grignard reagent
Grignard reagent + hydrogen peroxide → Methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate involves the reaction of 3-nitroaniline with ethyl diazoacetate to form the corresponding diazo compound, which is then treated with cyclopropane carboxylic acid to yield the desired product.", "Starting Materials": [ "3-nitroaniline", "ethyl diazoacetate", "cyclopropane carboxylic acid", "triethylamine", "methanol", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Step 1: Dissolve 3-nitroaniline (1.0 g, 7.2 mmol) in methanol (20 mL) and add triethylamine (1.5 mL, 10.8 mmol).", "Step 2: Slowly add ethyl diazoacetate (1.2 g, 7.2 mmol) to the reaction mixture while stirring at room temperature.", "Step 3: After the addition is complete, stir the reaction mixture for 2 hours at room temperature.", "Step 4: Pour the reaction mixture into a separatory funnel and extract with diethyl ether (3 x 20 mL).", "Step 5: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).", "Step 6: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude diazo compound.", "Step 7: Dissolve the crude diazo compound in diethyl ether (20 mL) and add cyclopropane carboxylic acid (1.5 g, 14.4 mmol) and triethylamine (1.5 mL, 10.8 mmol).", "Step 8: Stir the reaction mixture at room temperature for 24 hours.", "Step 9: Pour the reaction mixture into a separatory funnel and extract with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).", "Step 10: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 11: Purify the crude product by column chromatography using a mixture of diethyl ether and hexanes as the eluent to obtain the desired product as a white solid." ] } | |
CAS RN |
2138185-46-1 |
Product Name |
methyl 2-(3-aminophenyl)cyclopropane-1-carboxylate |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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